Cas no 920036-13-1 (Benzonitrile, 3-(3-methoxy-5-methylphenoxy)-)
920036-13-1 structure
Product Name:Benzonitrile, 3-(3-methoxy-5-methylphenoxy)-
CAS No:920036-13-1
MF:C15H13NO2
MW:239.269223928452
CID:759088
PubChem ID:71424396
Update Time:2025-04-19
Benzonitrile, 3-(3-methoxy-5-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-(3-methoxy-5-methylphenoxy)-
- 3-(3-methoxy-5-methylphenoxy)benzonitrile
- 920036-13-1
- DTXSID30843189
- FT-0769954
-
- Inchi: 1S/C15H13NO2/c1-11-6-14(17-2)9-15(7-11)18-13-5-3-4-12(8-13)10-16/h3-9H,1-2H3
- InChI Key: MDYQLAYZDMTULR-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#N)C=1)C1=CC(=CC(C)=C1)OC
Computed Properties
- Exact Mass: 239.094628657g/mol
- Monoisotopic Mass: 239.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 42.2Ų
Benzonitrile, 3-(3-methoxy-5-methylphenoxy)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
920036-13-1 (Benzonitrile, 3-(3-methoxy-5-methylphenoxy)-) Related Products
- 874-90-8(4-Methoxybenzonitrile)
- 1527-89-5(3-Methoxybenzonitrile)
- 78338-68-8(4-(4-Methoxyphenoxy)benzonitrile)
- 50789-45-2(3-Phenoxybenzonitrile)
- 6508-04-9(4,4'-Oxydibenzonitrile)
- 37563-42-1(4-(4-methylphenoxy)benzonitrile)
- 3096-81-9(4-Phenoxybenzonitrile)
- 19179-31-8(3,5-Dimethoxybenzonitrile)
- 473923-98-7(3-Methoxy-5-methylbenzonitrile)
- 124993-53-9(3-hydroxy-5-methoxybenzonitrile)
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